BENGHE Foundational & Exploratory

Check Availability & Pricing

Ethyl 4,4-dichlorocyclohexanecarboxylate: A
Technical Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Ethyl 4,4-
Compound Name: _
dichlorocyclohexanecarboxylate

Cat. No.: B1354076

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 4,4-
dichlorocyclohexanecarboxylate was not available at the time of this publication. The
following information is compiled from computed data and safety information for structurally
similar compounds. It is intended as a guide and should be supplemented with a thorough risk
assessment before handling this chemical.

Introduction

Ethyl 4,4-dichlorocyclohexanecarboxylate is a halogenated organic compound with
potential applications in chemical synthesis and drug discovery. As with any chemical
substance, understanding its properties and potential hazards is crucial for safe handling in a
laboratory setting. This guide provides a summary of available data on its physical and
chemical properties, extrapolated potential hazards, and recommended safety procedures.

Physical and Chemical Properties

The following table summarizes the computed physical and chemical properties for Ethyl 4,4-
dichlorocyclohexanecarboxylate.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1354076?utm_src=pdf-interest
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://www.benchchem.com/product/b1354076?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4_4-dichlorocyclohexanecarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Molecular Formula CoH14Cl202

Molecular Weight 225.11 g/mol

IUPAC Name ethyl 4,4-dichlorocyclohexane-1-carboxylate
CAS Number 444578-35-2

XLogP3 2.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 3

Exact Mass

224.0370851 Da

Monoisotopic Mass

224.0370851 Da

Topological Polar Surface Area 26.3 A2
Heavy Atom Count 13
Complexity 182

Hazard Identification and Precautionary Measures

Based on the safety data for structurally related dichlorinated and cyclohexanecarboxylate

compounds, Ethyl 4,4-dichlorocyclohexanecarboxylate may present the following hazards.

Potential Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

Experimental Protocols: Safe Handling and Storage

The following protocols are general best practices for handling chemical compounds of this
nature in a research setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations.

Personal Protective Equipment (PPE)

Assess Splash hield
Don Lab Coat Don _ | Chemical Resistant Gloves | _Don Safety Glasses with Risk it IFahC§S Ied ist
(e.g., Nitrile) Side Shields or Goggles (if splash hazard exists)
‘ - Begin Experiment

Click to download full resolution via product page

Figure 1: Recommended PPE donning sequence.

Engineering Controls

» Ventilation: Work with Ethyl 4,4-dichlorocyclohexanecarboxylate should be conducted in
a well-ventilated area. A chemical fume hood is recommended, especially when heating the
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substance or if it is volatile.

o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Handling Procedures

Avoid Contact: Minimize direct contact with the skin and eyes.

Avoid Inhalation: Do not breathe dust, fumes, or vapors.

Grounding: If transferring large quantities of the substance, ensure proper grounding to
prevent static discharge.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.

Storage

» Container: Keep the container tightly closed and properly labeled.

» Conditions: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.

e Segregation: Store away from food and drink.

First-Aid Measures

The following first-aid measures are based on general knowledge of similar chemical
compounds. Seek medical attention if symptoms persist.
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

lenses if present and easy to do.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water.

Accidental Release Measures

Small Spills

o Ventilate: Ensure adequate ventilation.

o Absorb: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.

e Collect: Shovel the material into a suitable, labeled container for disposal.

¢ Clean: Clean the spill area with a suitable solvent, followed by washing with soap and water.

Large Spills

o Evacuate: Evacuate non-essential personnel from the area.

o Contain: Dike the spill to prevent it from spreading.

e Follow Small Spill Procedures: Follow the procedures for a small spill.
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« Decontaminate: Decontaminate the area and equipment used for cleanup.

Chemical Spill Occurs

Evacuate Area

i

Don Appropriate PPE

i

Contain Splll

i

Absorb with
Inert Material

i

Collect Waste

i

Clean Spill Area

i

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page
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Figure 2: General workflow for chemical spill response.

Firefighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the
fire.

e Specific Hazards: Thermal decomposition may produce toxic and corrosive fumes, including
hydrogen chloride and carbon oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Do not allow it to enter drains or waterways.

Toxicological and Ecological Information

No specific toxicological or ecological data for Ethyl 4,4-dichlorocyclohexanecarboxylate
was found. Based on its structure, it should be handled with the assumption that it may be
harmful to aquatic life. Avoid release into the environment.

Conclusion

While specific safety data for Ethyl 4,4-dichlorocyclohexanecarboxylate is limited, a
conservative approach to handling based on the information available for similar compounds is
essential. Researchers and laboratory personnel must conduct a thorough risk assessment
before use, implement appropriate engineering controls, wear the necessary personal
protective equipment, and be prepared to respond to accidental exposures or spills. Adherence
to these guidelines will help to ensure a safe working environment when handling this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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